3-Amino-6-cyclopropyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-6-cyclopropyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C12H10F3N3OS/c13-12(14,15)5-3-6(4-1-2-4)18-11-7(5)8(16)9(20-11)10(17)19/h3-4H,1-2,16H2,(H2,17,19)
• InChI Key: WROGGZKMPNGXAT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=C(C(=C2)C(F)(F)F)C(=C(S3)C(=O)N)N
• Molecular Formula: C12H10F3N3OS
• Molecular Weight: 301.29 g/mol

Description

“3-Amino-6-cyclopropyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide” is a chemical compound with the molecular formula C12H10F3N3OS and a molecular weight of 301.29. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound includes a thieno[2,3-b]pyridine core, which is a bicyclic structure consisting of a thiophene ring fused with a pyridine ring. Attached to this core are various substituents: an amino group at the 3-position, a cyclopropyl group at the 6-position, a trifluoromethyl group at the 4-position, and a carboxamide group at the 2-position.

Scientific Research Applications

Synthesis and Chemical Reactions

3-Amino-6-cyclopropyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide has been explored in various synthetic and chemical reaction studies. One study demonstrated its use in the synthesis of heterocyclic compounds containing cycloalka(e)thieno(2,3-b)pyridine moiety. This process involved hydrolysis, heating with acetic anhydride, and reactions with triethyl orthoformate, leading to the formation of several new cycloalkapyrido-thienopyrimidines and cycloalkapyridothienotriazinones (Al‐Sehemi & Bakhite, 2005).

Biological and Pharmacological Research

The compound has also been utilized in biological and pharmacological research. For example, one study synthesized a variety of 3-amino-thieno[2,3-b]pyridin-2-carboxamides for evaluation in anti-allergic activity tests. Among these, a specific compound showed significant anti-allergic activity (Wagner et al., 1990). Another study reported the antiproliferative activity of 3-amino-2-arylcarboxamide-thieno[2,3-b]pyridines against the phospholipase C enzyme, revealing the importance of its functional groups in biological activity (van Rensburg et al., 2017).

Synthesis of Complex Heterocycles

Furthermore, this chemical has been used as a starting material for the synthesis of complex heterocyclic structures. This includes the preparation of thieno[3,2-d]pyrimidines and thieno[3,4-b]pyridines, contributing to the development of novel synthetic routes for these compounds (El-Meligie et al., 2020).

Multicomponent Synthesis and Molecular Structure Analysis

In recent years, multicomponent synthesis methods using this compound have been developed, leading to the formation of functionally diverse thieno[2,3-b]pyridines. These methods have been significant in the field of molecular structure analysis, providing insights into the properties and potential applications of these compounds (Dyachenko et al., 2019).